2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(5-chloro-2-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H16ClN3O4S/c1-26-16-6-3-13(21)9-15(16)22-19(25)10-29-20-7-4-14(23-24-20)12-2-5-17-18(8-12)28-11-27-17/h2-9H,10-11H2,1H3,(H,22,25)
• InChI Key: PNIJDAHATOQHCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(C=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H16ClN3O4S
• Molecular Weight: 429.9 g/mol
• CAS No.: 893991-08-7

Description

2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(5-chloro-2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H16ClN3O4S and its molecular weight is 429.88. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

A study explored the structure-activity relationship of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives, including compounds with a benzo[d][1,3]dioxol-5-yl group, for potent anti-HIV agents. These compounds showed improved anti-HIV activity compared to the parent compound PD 404182 (Mizuhara et al., 2012).

Antimicrobial Activity

Research on 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide derivatives, which share structural similarities, revealed significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antioxidant and Anti-inflammatory Properties

N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives, with a structure related to the compound , exhibited notable antioxidant and anti-inflammatory activities (Koppireddi et al., 2013).

Anticancer Properties

Studies on compounds containing benzo[d][1,3]dioxol-5-yl and related structures have shown promising anticancer activities. For instance, derivatives of 5,6-diaryl-1,2,4-triazine showed inhibitory activities on COX-2 enzyme, which is significant in cancer research (Ertas et al., 2022).

Central Nervous System Activities

Compounds structurally similar to the queried chemical, specifically imidazo[1,2-b]pyridazine derivatives, have been evaluated for their central nervous system activities, highlighting potential applications in this domain (Barlin, Davies, Ireland, & Zhang, 1992).